Cas no 636-78-2 (4-Sulfobenzoic acid)
4-Sulfobenzoic acid structure
Product Name:4-Sulfobenzoic acid
CAS No:636-78-2
MF:C7H6O5S
MW:202.184541225433
MDL:MFCD01365908
CID:82878
PubChem ID:69469
Update Time:2025-04-18
4-Sulfobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Sulfobenzoic acid
- Benzoic acid, 4-sulfo-
- para-Sulfobenzoic acid
- para-Sulphobenzoic acid
- p-Sulfobenzoic acid
- Benzoicacid, p-sulfo- (6CI,7CI,8CI)
- p-Carboxybenzenesulfonicacid
- 4-Sulfo-benzoesaeure
- 4-Sulfobenzoate
- CTD9Y82JZH
- CHEBI:30789
- HO3S-C6H4-COOH
- SCHEMBL239545
- 636-78-2
- AKOS015940313
- C02236
- Q27104148
- Z1269169205
- EN300-225814
- 4-sulphobenzoic acid
- F84773
- A915095
- UNII-CTD9Y82JZH
- DTXSID90979817
- 4-sulfobenzoicacid
- 4-Sulfo-benzoic acid
- p-carboxybenzenesulfonic acid
- PROBENECID IMPURITY A [EP IMPURITY]
- DB-349533
-
- MDL: MFCD01365908
- Inchi: 1S/C7H6O5S/c8-7(9)5-1-3-6(4-2-5)13(10,11)12/h1-4H,(H,8,9)(H,10,11,12)
- InChI Key: HWAQOZGATRIYQG-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=CC=1)(=O)(=O)O
Computed Properties
- Exact Mass: 201.99358
- Monoisotopic Mass: 201.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 100A^2
Experimental Properties
- Density: 1.62
- PSA: 91.67
- LogP: 1.71230
4-Sulfobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093813-1g |
4-Sulfobenzoic acid |
636-78-2 | 95% | 1g |
$400.00 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1687691-100mg |
4-Sulfobenzoic acid |
636-78-2 | 98% | 100mg |
¥556.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1687691-250mg |
4-Sulfobenzoic acid |
636-78-2 | 98% | 250mg |
¥1077.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1687691-1g |
4-Sulfobenzoic acid |
636-78-2 | 98% | 1g |
¥3112.00 | 2024-05-05 | |
| Chemenu | CM129379-1g |
4-sulfobenzoic acid |
636-78-2 | 95% | 1g |
$333 | 2023-01-09 | |
| Enamine | EN300-225814-0.05g |
4-sulfobenzoic acid |
636-78-2 | 95.0% | 0.05g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-225814-0.1g |
4-sulfobenzoic acid |
636-78-2 | 95.0% | 0.1g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-225814-0.25g |
4-sulfobenzoic acid |
636-78-2 | 95.0% | 0.25g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-225814-0.5g |
4-sulfobenzoic acid |
636-78-2 | 95.0% | 0.5g |
$21.0 | 2025-03-21 | |
| Enamine | EN300-225814-1.0g |
4-sulfobenzoic acid |
636-78-2 | 95.0% | 1.0g |
$26.0 | 2025-03-21 |
4-Sulfobenzoic acid Related Literature
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Mariana Darii,Ecaterina S. Beleaev,Victor Ch. Kravtsov,Paulina Bourosh,Yurii Chumakov,Jürg Hauser,Silvio Decurtins,Shi-Xia Liu,Olga Sultanova,Svetlana G. Baca New J. Chem. 2022 46 11404
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Pierre Thuéry,Youssef Atoini,Jack Harrowfield Dalton Trans. 2019 48 8756
-
Chris H. J. Franco,Renata C. Aglio,Charlane C. Corrêa,Renata Diniz RSC Adv. 2014 4 41461
-
Huang Wang,Li-Hua Huo,Zhao-Peng Deng,Hui Zhao,Shan Gao CrystEngComm 2012 14 3501
-
Kou-Lin Zhang,Zhao-Yin Zhong,Lei Zhang,Chu-Yue Jing,Luke M. Daniels,Richard I. Walton Dalton Trans. 2014 43 11597
636-78-2 (4-Sulfobenzoic acid) Related Products
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- 6362-79-4(Sodium 3,5-Dicarboxybenzenesulfonate)
- 19089-55-5(Disodium hydrogen3,5-disulphonatobenzoate)
- 121-53-9(3-Sulfobenzoic Acid)
- 46728-75-0(5-Sulfoisophthalic acid monolithium salt)
- 14995-40-5(disodium 2-sulphonatobenzoate)
- 5399-63-3(Potassium 4-Carboxybenzenesulfonate)
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